Cas no 1014073-11-0 (8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 1014073-11-0
• MF: C₁₅H₂₀N₆O₃
• MW: 332.357702255249
• CID: 5059899
• Update Time: 2025-05-19

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
• ST51078232
• VU0490922-1
• Z951471968
• 8-(3,5-dimethylpyrazol-1-yl)-7-(2-ethoxyethyl)-3-methylpurine-2,6-dione
• 8-(3,5-dimethylpyrazolyl)-7-(2-ethoxyethyl)-3-methyl-1,3,7-trihydropurine-2,6- dione
• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C15H20N6O3/c1-5-24-7-6-20-11-12(19(4)15(23)17-13(11)22)16-14(20)21-10(3)8-9(2)18-21/h8H,5-7H2,1-4H3,(H,17,22,23)
• InChI Key： AUMWYCXIZNAQLH-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=NC2=C1C(NC(N2C)=O)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 504
• XLogP3: 0.6
• Topological Polar Surface Area: 94.3

Additional information on 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Compound Introduction: 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione and CAS No 1014073-11-0

The compound 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by its unique CAS No 1014073-11-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the purine derivatives class, which has garnered considerable attention due to its potential biological activities. The structural framework of this molecule incorporates a pyrazole moiety linked to a purine core, with substituents that enhance its pharmacological profile. The presence of 3,5-dimethylpyrazole and 2-ethoxyethyl groups contributes to its complex interactions with biological targets.

Recent research in medicinal chemistry has highlighted the importance of purine derivatives in drug development. These compounds often exhibit inhibitory effects on various enzymes and receptors, making them valuable candidates for therapeutic applications. The specific arrangement of functional groups in 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it may interact with key biological pathways involved in diseases such as cancer and inflammatory disorders. Studies have demonstrated that modifications in the purine scaffold can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules.

The pyrazole moiety is particularly noteworthy due to its ability to form stable complexes with biological targets. This structural feature has been exploited in the design of novel drugs targeting enzymes like kinases and phosphodiesterases. The dimethylation at the 3 and 5 positions of the pyrazole ring enhances its binding affinity while maintaining solubility, which is crucial for effective drug delivery. Additionally, the 2-ethoxyethyl substituent at the 7-position of the purine ring introduces a hydrophilic component that improves metabolic stability and bioavailability.

In vitro studies have shown promising results regarding the biological activity of this compound. Researchers have observed significant inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune diseases. The compound's ability to modulate these pathways makes it a promising candidate for further development into therapeutic agents. Furthermore, preliminary toxicology studies indicate that 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione exhibits low toxicity at tested doses, suggesting a favorable safety profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the accurate characterization of the final product.

Current research trends in pharmaceutical chemistry emphasize the development of targeted therapies with minimal side effects. The unique structural features of 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(2-ethoxyethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione align it well with these trends. By modulating specific biological pathways without affecting others significantly, this compound holds potential as a next-generation therapeutic agent. Future studies are planned to explore its efficacy in preclinical models and to optimize its pharmacological properties for clinical applications.

The industrial significance of this compound cannot be overstated. Its development represents a testament to the ongoing innovation in synthetic chemistry and drug discovery. As research progresses, additional derivatives may be synthesized to enhance potency and selectivity further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,8-(3,5-dimethyl-1H-pyrazol-1-ylyl)-7-(2-et hox y ethyl)-3-m ethyl - 2 , 3 , 6 , 7 - tet ra hy dro - 1 H - pur ine - 2 , 6 - dione ( CAS No 1014073 -11 -0) stands as a remarkable example of how structural modifications can lead to novel bioactive compounds with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for further chemical exploration and medicinal applications.